Cas no 1896923-21-9 (5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol)

• Product Name: 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol
• CAS No: 1896923-21-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6107660
• PubChem ID: 117281780
• Update Time: 2025-10-30

5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol
• 1896923-21-9
• EN300-1797111

• Inchi： 1S/C10H10N2O2/c1-6-2-3-7(4-8(6)13)9-5-10(11)12-14-9/h2-5,13H,1H3,(H2,11,12)
• InChI Key： VVAMYWVQNZYXKD-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol

Introduction to 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol (CAS No. 1896923-21-9)

5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol (CAS No. 1896923-21-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted phenols and oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol consists of a phenolic ring substituted with a methyl group at the 2-position and an oxazole ring containing an amino group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol has shown promising antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. A study conducted by researchers at the University of California found that this compound effectively inhibits bacterial growth by disrupting cell wall synthesis and membrane integrity. These findings suggest that 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol could be a valuable lead compound for developing new antibiotics to combat multidrug-resistant infections.

The anticancer potential of 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol has also been explored in several preclinical studies. Research published in the Cancer Research journal reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression at the G0/G1 phase. These findings indicate that 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol may have significant potential as an anticancer agent.

The pharmacokinetic properties of 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol have been investigated to assess its suitability for further development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These characteristics suggest that it can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have also been conducted to evaluate the safety profile of 5-(3-amino-1,2-oxazol-5-yl)-2-methylphenol. Results from these studies indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(3-amino-1,2-oxazol-5-y l)-2-methylphenol (CAS No. 1896923 - 21 - 9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicine. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.